N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C26H25N7O2/c1-16-8-10-20(11-9-16)35-14-24(34)30-23-12-18(3)31-33(23)26-21-13-29-32(25(21)27-15-28-26)22-7-5-6-17(2)19(22)4/h5-13,15H,14H2,1-4H3,(H,30,34)
• InChI Key: RYKBCCQKEJRQGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC(=NN2C3=NC=NC4=C3C=NN4C5=CC=CC(=C5C)C)C
• Molecular Formula: C26H25N7O2
• Molecular Weight: 467.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrazole and a pyrimidine ring, which are common structures in many biologically active compounds.

Molecular Structure Analysis

The compound contains a pyrazolo[3,4-d]pyrimidin-4-yl group and a pyrazol-5-yl group, both of which are nitrogen-containing heterocycles. These structures are often seen in pharmaceuticals and could potentially interact with biological targets.

Scientific Research Applications

Medicinal Chemistry

Thiophene-containing compounds, like the one you’ve mentioned, play a crucial role in medicinal chemistry. . Researchers investigate novel thiophene moieties to synthesize lead molecules with enhanced pharmacological activity.

Mechanism of Action

The mechanism of action for this compound is not clear without more specific information. Many drugs with similar structures work by interacting with enzymes or receptors in the body.

Future Directions

The potential applications of this compound would depend on its biological activity. Given its complex structure and the presence of multiple functional groups, it could be a candidate for further study in medicinal chemistry.